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Compound of Interest

Compound Name: Tridecanoate

Cat. No.: B1259635

Essential Safety and Handling Guide for
Tridecanoate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of tridecanoate and its common derivative, methyl tridecanoate. It is
intended for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment. Adherence to these procedures is critical for minimizing exposure and
mitigating potential hazards.

Hazard Identification and Classification

Tridecanoate, in the form of tridecanoic acid, may cause eye, skin, and respiratory tract
irritation[1]. Methyl tridecanoate is generally not considered hazardous under the 2012 OSHA
Hazard Communication Standard; however, it is crucial to handle it with care as the
toxicological properties have not been fully investigated[2].

Physical and Chemical Properties
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Property

n-Tridecanoic Acid

Methyl Tridecanoate

Physical State

Crystalline powder[1]

Low melting solid or clear,

colorless to yellow liquid[2][3]

Molecular Formula C13H2602 C14H2802

Molecular Weight 214.35 g/mol 228.37 g/mol

Melting Point Not Available 5.5-7°C[2]

Boiling Point Not Available 130- 132 °C @ 4 torr[2]
Flash Point Not Applicable > 110 °C[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling tridecanoate compounds.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.

Protects against potential eye
irritation from splashes or
dust[1].

Hand Protection

Appropriate protective gloves

(e.g., nitrile or neoprene).

Prevents skin contact which

may cause irritation[1].

Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. Wear
appropriate protective clothing

to minimize skin contact.

Reduces the risk of accidental

skin exposure[1].

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation is experienced, or if
handling in a poorly ventilated

area.

Protects against inhalation,
which may cause respiratory

tract irritation[1].

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Receiving and Storage:

o Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong reducing agents, and strong bases[1][2].

o Keep containers tightly closed when not in use[1].

Handling:
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e Ensure a calibrated eyewash station and safety shower are readily accessible[1].

e Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low[1].

o Don appropriate PPE as outlined in the table above.

e Avoid generating dust when working with tridecanoic acid powder[1].

e Wash hands thoroughly after handling, and before eating, drinking, or smoking[1].
* Remove and wash contaminated clothing before reuse[1].

Spill Management:

o Small Spills:

[¢]

Wear appropriate PPE.

[e]

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
disposal container. Avoid generating dust[1].

[e]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.

[e]

Clean the spill area with soap and water.
e Large Spills:
o Evacuate the area.
o Contact your institution's environmental health and safety (EHS) department.
Disposal Plan:
» All waste containing tridecanoate must be considered chemical waste.

» Dispose of contents and containers in accordance with federal, state, and local regulations.
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e Place waste in a clearly labeled, sealed container.

» Do not dispose of down the drain unless specifically authorized by your institution's EHS
department.

Emergency Procedures

Immediate response is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention[1].

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) o
and shoes. Get medical aid if irritation develops

or persists[1].

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek medical
attention[1].
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately[1].

Visual Workflow and Decision Diagrams

To further clarify the handling procedures and safety decisions, the following diagrams are
provided.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/44411.pdf
https://pim-resources.coleparmer.com/sds/44411.pdf
https://pim-resources.coleparmer.com/sds/44411.pdf
https://pim-resources.coleparmer.com/sds/44411.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Handle Tridecanoate

Follow Spill Cleanup Protocol No

Decontamination

Disppsal & 1

Segregate Chemical Waste

Decontaminate Workspace

Doff PPE

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢re PPE (Minimum Reduirement)

Gloves Lab Coat Safety Goggles

Risk Asgessmefit

Risk of Dust/Aerosol Generation?

No

Yes Risk of Large Splash

Yes

Enhanced PPE

Add Respirator Add Face Shield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Tridecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259635#personal-protective-equipment-for-
handling-tridecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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